Cas no 6265-16-3 (5-Formyl-3-methylsalicylic acid)

5-Formyl-3-methylsalicylic acid is a versatile organic compound featuring both formyl and carboxylic acid functional groups on a methyl-substituted salicylic acid framework. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, coordination chemistry, and organic synthesis. The formyl group enables further derivatization, while the carboxylic acid moiety offers opportunities for salt formation or esterification. Its methyl substitution enhances stability and influences electronic properties, making it valuable for designing specialized ligands or bioactive molecules. The compound’s dual functionality allows for precise modifications, supporting its use in heterocyclic synthesis or metal-chelating systems. High purity grades ensure consistency in research and industrial applications.

5-Formyl-3-methylsalicylic acid structure

6265-16-3 structure

Product Name:5-Formyl-3-methylsalicylic acid

CAS No:6265-16-3

MF:C₉H₈O₄

MW:180.157423019409

CID:518170

PubChem ID:80438

Update Time:2025-06-07

5-Formyl-3-methylsalicylic acid Chemical and Physical Properties

Names and Identifiers

- 5-formyl-2-hydroxy-3-methylbenzoic acid
- 5-Formyl-3-methylsalicylic acid
- 3-Methyl-5-formyl-salicylsaeure
- 5-Formyl-2-hydroxy-3-methyl-benzoesaeure
- 5-formyl-2-hydroxy-3-methyl-benzoic acid
- EINECS 228-431-1
- Inchi： 1S/C9H8O4/c1-5-2-6(4-10)3-7(8(5)11)9(12)13/h2-4,11H,1H3,(H,12,13)
- InChI Key： AAOLKUONXGOAGA-UHFFFAOYSA-N
- SMILES： OC1C(C(=O)O)=CC(C=O)=CC=1C

Computed Properties

Exact Mass: 180.04200
Monoisotopic Mass: 180.042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 74.6A^2

Experimental Properties

Density: 1.403
Boiling Point: 357.6°C at 760 mmHg
Flash Point: 184.3°C
Refractive Index: 1.647
PSA: 74.60000
LogP: 1.21130

5-Formyl-3-methylsalicylic acid Pricemore >>

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